N-(2,5-dimethoxybenzyl)-2-methyl-3-[(pyridin-3-ylmethyl)amino]benzamide

• IUPAC Name: N-[(2,5-dimethoxyphenyl)methyl]-2-methyl-3-(pyridin-3-ylmethylamino)benzamide
• InChI: InChI=1S/C23H25N3O3/c1-16-20(7-4-8-21(16)25-14-17-6-5-11-24-13-17)23(27)26-15-18-12-19(28-2)9-10-22(18)29-3/h4-13,25H,14-15H2,1-3H3,(H,26,27)
• InChI Key: NVPMVHNVBNUBAP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1NCC2=CN=CC=C2)C(=O)NCC3=C(C=CC(=C3)OC)OC
• Molecular Formula: C23H25N3O3
• Molecular Weight: 391.5 g/mol

Description

N-(2,5-dimethoxybenzyl)-2-methyl-3-[(pyridin-3-ylmethyl)amino]benzamide, also known as DMMDA-3, is a chemical compound that belongs to the family of phenethylamines. It is a synthetic compound that has been extensively studied for its potential use in scientific research. DMMDA-3 has been found to have various biochemical and physiological effects that make it an interesting candidate for further research.

Mechanism of Action

N-(2,5-dimethoxybenzyl)-2-methyl-3-[(pyridin-3-ylmethyl)amino]benzamide acts on the serotonin receptors in the brain, specifically the 5-HT2A receptor. It is believed that this compound acts as a partial agonist at this receptor, which results in the activation of various signaling pathways. This activation leads to the various biochemical and physiological effects associated with this compound.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to increase the release of dopamine and serotonin in the brain, which can lead to increased mood and motivation. This compound has also been found to have anti-inflammatory properties and has been shown to reduce oxidative stress in cells.

Advantages and Limitations for Lab Experiments

N-(2,5-dimethoxybenzyl)-2-methyl-3-[(pyridin-3-ylmethyl)amino]benzamide has various advantages and limitations for use in lab experiments. One of the advantages is its ability to selectively target the 5-HT2A receptor, which can lead to more specific results. However, one of the limitations is its potential for toxicity, which can impact the accuracy of the results.

Future Directions

There are various future directions for the study of N-(2,5-dimethoxybenzyl)-2-methyl-3-[(pyridin-3-ylmethyl)amino]benzamide. One direction is to further investigate its potential as a therapeutic agent for the treatment of various diseases. Another direction is to study its potential as a tool for drug discovery and development. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and its potential applications in scientific research.

Synthesis Methods

N-(2,5-dimethoxybenzyl)-2-methyl-3-[(pyridin-3-ylmethyl)amino]benzamide can be synthesized using various methods. One of the most common methods involves the reaction of 2,5-dimethoxybenzaldehyde with 2-methyl-3-aminobenzoyl chloride in the presence of pyridine. The resulting product is then treated with benzyl chloride to obtain this compound.

Scientific Research Applications

N-(2,5-dimethoxybenzyl)-2-methyl-3-[(pyridin-3-ylmethyl)amino]benzamide has been studied for its potential use in various scientific research fields. It has been found to have potential as a therapeutic agent for the treatment of various diseases, including cancer and neurological disorders. This compound has also been studied for its potential use in drug discovery and development.